Cas no 2228455-91-0 (tert-butyl N-3-(cyanomethyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(cyanomethyl)oxolan-3-ylcarbamate
• CAS No: 2228455-91-0
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5818052
• PubChem ID: 165867445
• Update Time: 2025-05-23

tert-butyl N-3-(cyanomethyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(cyanomethyl)oxolan-3-ylcarbamate
• tert-butyl N-[3-(cyanomethyl)oxolan-3-yl]carbamate
• EN300-1882407
• 2228455-91-0

• Inchi： 1S/C11H18N2O3/c1-10(2,3)16-9(14)13-11(4-6-12)5-7-15-8-11/h4-5,7-8H2,1-3H3,(H,13,14)
• InChI Key： HJVYARLDQZHZHO-UHFFFAOYSA-N
• SMILES： O1CCC(CC#N)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-3-(cyanomethyl)oxolan-3-ylcarbamate

Introduction to tert-butyl N-3-(cyanomethyl)oxolan-3-ylcarbamate (CAS No: 2228455-91-0)

tert-butyl N-3-(cyanomethyl)oxolan-3-ylcarbamate (CAS No: 2228455-91-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, exhibits unique chemical and biological properties that make it a promising candidate for various applications in drug discovery and development. The presence of a tert-butyl group, a cyanomethyl moiety, and an oxolan ring in its molecular framework contributes to its distinct reactivity and potential utility in synthetic chemistry and bioorganic transformations.

The tert-butyl group is a well-known substituent in organic chemistry, renowned for its steric hindrance and stability, which can influence the reactivity of adjacent functional groups. In contrast, the cyanomethyl moiety introduces a polarizability that can enhance interactions with biological targets, making it a valuable component in designing molecules with specific pharmacological profiles. The oxolan ring, a five-membered heterocyclic structure containing oxygen, is often found in natural products and pharmaceuticals due to its ability to adopt favorable conformations that can interact with biological macromolecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The oxolan ring in tert-butyl N-3-(cyanomethyl)oxolan-3-ylcarbamate has been shown to be particularly useful in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that oxolan derivatives can serve as scaffolds for developing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The incorporation of the cyanomethyl group further enhances the compound's potential by introducing additional binding interactions with biological targets, thereby increasing its therapeutic efficacy.

In the context of drug development, the tert-butyl N-3-(cyanomethyl)oxolan-3-ylcarbamate molecule has been investigated for its potential as an intermediate in synthesizing more complex pharmacophores. Researchers have leveraged its structural features to develop novel analogs with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Additionally, the compound's stability under various conditions makes it a suitable candidate for further derivatization without significant degradation, which is crucial for industrial-scale pharmaceutical production.

The synthesis of tert-butyl N-3-(cyanomethyl)oxolan-3-ylcarbamate involves multi-step organic transformations that highlight the compound's synthetic versatility. The introduction of the cyanomethyl group requires careful control of reaction conditions to ensure high yield and purity. Similarly, the formation of the oxolan ring necessitates precise regioselective reactions to achieve the desired product without unwanted side reactions. These synthetic challenges underscore the compound's complexity but also demonstrate its potential as a building block for more sophisticated molecules.

From a biological perspective, preliminary studies on tert-butyl N-3-(cyanomethyl)oxolan-3-ylcarbamate have revealed intriguing interactions with certain enzymes and receptors. For example, computational modeling has suggested that this compound may bind to specific pockets on target proteins, modulating their activity in ways that could be therapeutically beneficial. Further experimental validation is needed to confirm these interactions and explore their implications for drug design.

The compound's unique structural features also make it an attractive candidate for exploring new chemical space. By modifying its core structure or appending different functional groups, researchers can generate libraries of derivatives with tailored properties. This approach aligns with contemporary trends in drug discovery, where combinatorial chemistry and high-throughput screening are employed to identify novel therapeutic agents.

In conclusion,tert-butyl N-3-(cyanomethyl)oxolan-3-ylcarbamate (CAS No: 2228455-91-0) represents a fascinating subject of study in pharmaceutical chemistry. Its complex molecular architecture, characterized by the presence of a tert-butyl group, a cyanomethyl moiety, and an oxolan ring, endows it with unique chemical and biological properties that are exploitable for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.